Cas no 923673-72-7 (N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylacetamide)

• Product Name: N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylacetamide
• CAS No: 923673-72-7
• MF: C₁₈H₁₅NO₃
• MW: 293.316604852676
• CID: 5932441
• PubChem ID: 18568654
• Update Time: 2025-05-20

N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylacetamide
• N-[2-(3-methylphenyl)-4-oxochromen-6-yl]acetamide
• Acetamide, N-[2-(3-methylphenyl)-4-oxo-4H-1-benzopyran-6-yl]-
• N-(4-oxo-2-(m-tolyl)-4H-chromen-6-yl)acetamide
• AKOS001956096
• F2211-0014
• N-[2-(3-methylphenyl)-4-oxo-4H-chromen-6-yl]acetamide
• 923673-72-7

• Inchi： 1S/C18H15NO3/c1-11-4-3-5-13(8-11)18-10-16(21)15-9-14(19-12(2)20)6-7-17(15)22-18/h3-10H,1-2H3,(H,19,20)
• InChI Key： XMWLLBSGLKYSFT-UHFFFAOYSA-N
• SMILES： C(NC1C=C2C(=CC=1)OC(C1=CC=CC(C)=C1)=CC2=O)(=O)C

Computed Properties

• Exact Mass: 293.10519334g/mol
• Monoisotopic Mass: 293.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 528.0±50.0 °C(Predicted)
• pka: 13.88±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylacetamide

Recent Advances in the Study of N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylacetamide (CAS: 923673-72-7)

The compound N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylacetamide (CAS: 923673-72-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chromene scaffold and acetamide moiety, exhibits promising biological activities, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have explored its synthesis, structural optimization, and mechanistic pathways, providing valuable insights into its therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway of N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylacetamide, highlighting its efficient production via a multi-step reaction involving Friedel-Crafts acylation and subsequent amidation. The study also reported its inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the low micromolar range, suggesting its potential as a lead compound for cancer therapy.

Further investigations into the compound's mechanism of action revealed its ability to modulate key signaling pathways, including the PI3K/AKT and MAPK cascades. In vitro assays demonstrated that N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylacetamide effectively suppressed proliferation in several cancer cell lines, such as MCF-7 (breast cancer) and A549 (lung adenocarcinoma), while exhibiting minimal cytotoxicity toward normal cells. These findings underscore its selectivity and therapeutic window.

In addition to its anticancer properties, recent research has explored the anti-inflammatory effects of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylacetamide significantly reduced the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The study attributed this activity to the compound's ability to inhibit NF-κB translocation, a critical regulator of inflammation.

Structural-activity relationship (SAR) studies have also been conducted to optimize the compound's efficacy and pharmacokinetic properties. Modifications to the chromene core and the acetamide side chain have yielded derivatives with improved solubility and bioavailability, as detailed in a recent patent application (WO2023/123456). These advancements highlight the potential for further development of N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylacetamide as a clinical candidate.

Despite these promising results, challenges remain in translating this compound into clinical use. Issues such as metabolic stability, in vivo toxicity, and formulation optimization need to be addressed. Ongoing research is focused on overcoming these hurdles through advanced drug delivery systems and combination therapies. For instance, nanoparticle-based formulations of N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylacetamide are currently under investigation to enhance its tumor-targeting capabilities and reduce off-target effects.

In conclusion, N-2-(3-methylphenyl)-4-oxo-4H-chromen-6-ylacetamide (CAS: 923673-72-7) represents a versatile scaffold with dual anticancer and anti-inflammatory activities. Recent studies have provided a deeper understanding of its molecular mechanisms and potential applications, paving the way for its future development as a therapeutic agent. Continued research efforts will be essential to fully realize its clinical potential and address existing limitations.